Cas no 17810-56-9 (Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester)

Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester structure
17810-56-9 structure
Product Name:Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester
CAS No:17810-56-9
MF:C35H70O4
MW:554.92791223526
CID:159333
PubChem ID:152233
Update Time:2025-04-19

Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester
    • 1-O-hexadecyl-3-O-hexadecanoylglycerol
    • 1-16C-3-16COOH-Glycerol
    • 3-(hexadecyloxy)-2-hydroxypropyl hexadecanoate
    • Stearic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester
    • 1-hexadecyl-3-hexadecanoyl-rac-glycerol
    • 17810-56-9
    • (3-hexadecoxy-2-hydroxypropyl) hexadecanoate
    • DTXSID70939035
    • Inchi: 1S/C35H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38-32-34(36)33-39-35(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34,36H,3-33H2,1-2H3
    • InChI Key: NINHZDDYUBJLFZ-UHFFFAOYSA-N
    • SMILES: O(CC(COC(CCCCCCCCCCCCCCC)=O)O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 554.5277
  • Monoisotopic Mass: 554.527411
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 34
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 14.4

Experimental Properties

  • Density: 0.903
  • Boiling Point: 622.5°Cat760mmHg
  • Flash Point: 175.6°C
  • Refractive Index: 1.463
  • PSA: 55.76
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